Cas no 954414-26-7 (Phenol, 2-fluoro-3-methyl-4-nitro-)

• Product Name: Phenol, 2-fluoro-3-methyl-4-nitro-
• CAS No: 954414-26-7
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 1001583
• Update Time: 2025-10-19

Phenol, 2-fluoro-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-fluoro-3-methyl-4-nitro-
• 2-fluoro-3-methyl-4-nitrophenol

• Inchi： 1S/C7H6FNO3/c1-4-5(9(11)12)2-3-6(10)7(4)8/h2-3,10H,1H3
• InChI Key： LRPDGLYUQVUVLU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C([N+]([O-])=O)C(C)=C1F

Additional information on Phenol, 2-fluoro-3-methyl-4-nitro-

Recent Advances in the Study of 954414-26-7 and Phenol, 2-fluoro-3-methyl-4-nitro- in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 954414-26-7 and the derivative Phenol, 2-fluoro-3-methyl-4-nitro- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique chemical properties of 954414-26-7, which make it a promising candidate for further exploration. Its structural characteristics suggest potential interactions with specific biological targets, such as enzymes or receptors, which could be leveraged for therapeutic purposes. Meanwhile, Phenol, 2-fluoro-3-methyl-4-nitro-, a derivative of phenol, has been studied for its role as an intermediate in the synthesis of more complex molecules. Its nitro and fluoro substituents are of particular interest due to their ability to influence the electronic and steric properties of the molecule, thereby affecting its reactivity and binding affinity.

One of the key areas of research involving these compounds is their potential use in the development of antimicrobial agents. Preliminary studies have shown that 954414-26-7 exhibits moderate activity against certain bacterial strains, suggesting its potential as a scaffold for further optimization. Similarly, Phenol, 2-fluoro-3-methyl-4-nitro- has been explored for its role in the synthesis of nitroaromatic compounds, which are known for their antimicrobial and antiparasitic properties. These findings underscore the importance of these compounds in addressing the growing challenge of antibiotic resistance.

In addition to their antimicrobial potential, these compounds are also being investigated for their applications in cancer therapy. Recent in vitro studies have demonstrated that 954414-26-7 can inhibit the proliferation of certain cancer cell lines, possibly through the modulation of key signaling pathways. The nitro group in Phenol, 2-fluoro-3-methyl-4-nitro- has been implicated in the generation of reactive oxygen species (ROS), which could contribute to its cytotoxic effects. These observations open up new avenues for the development of targeted cancer therapies.

The synthesis and characterization of these compounds have also been a focus of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structures of 954414-26-7 and Phenol, 2-fluoro-3-methyl-4-nitro-. Additionally, computational modeling has been used to predict their interactions with biological targets, providing valuable insights for further experimental validation. These methodological advancements are crucial for the rational design of new derivatives with improved pharmacological properties.

Despite the promising findings, several challenges remain in the development of these compounds for clinical use. Issues such as solubility, stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Furthermore, the mechanisms underlying their biological effects require further elucidation to ensure their safe and effective application. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these discoveries into viable therapeutic options.

In conclusion, the compounds 954414-26-7 and Phenol, 2-fluoro-3-methyl-4-nitro- represent exciting avenues for research in chemical biology and pharmaceutical science. Their unique chemical properties and biological activities make them valuable tools for drug discovery and development. Continued investigation into their mechanisms of action and potential applications will undoubtedly contribute to the advancement of medicine and the treatment of various diseases. This research brief serves as a foundation for future studies aimed at unlocking the full potential of these compounds.